Cas no 872850-35-6 (Piperidine, 4-ethyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-)

• Product Name: Piperidine, 4-ethyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-
• CAS No: 872850-35-6
• MF: C₁₆H₂₅NO₄S₂
• MW: 359.504002332687
• CID: 1870983
• PubChem ID: 69265938
• Update Time: 2025-04-21

Piperidine, 4-ethyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-ethyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-
• 4-Ethyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]piperidine
• SCHEMBL4980319
• DB-206083
• DTXSID701160858
• 872850-35-6

• Inchi： 1S/C16H25NO4S2/c1-3-16(8-11-17-12-9-16)10-13-23(20,21)15-6-4-14(5-7-15)22(2,18)19/h4-7,17H,3,8-13H2,1-2H3
• InChI Key： YBUSNSLSUWKMOY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(C)(=O)=O)(CCC1(CC)CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 359.12250063Da
• Monoisotopic Mass: 359.12250063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 97.1Ų